1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole

• Molecular Formula: C9H15IN2
• Molecular Weight: 278.13 g/mol
• IUPAC Name: 1-butan-2-yl-4-iodo-3,5-dimethylpyrazole
• InChI: InChI=1S/C9H15IN2/c1-5-6(2)12-8(4)9(10)7(3)11-12/h6H,5H2,1-4H3
• InChI Key: MSIGRCPLLMREBS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(=C(C(=N1)C)I)C

Description

1-(Butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole is a pyrazole-based heterocyclic compound characterized by a 4-iodo substituent, 3,5-dimethyl groups, and a butan-2-yl (sec-butyl) group at the 1-position. Its molecular formula is C₉H₁₅IN₂, with a molecular weight of 278.13 g/mol . This compound is structurally related to pharmacologically active pyrazole derivatives, though its specific biological activity remains understudied .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole typically involves the iodination of a pre-formed pyrazole ring. One common method includes the reaction of 3,5-dimethylpyrazole with iodine in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The butan-2-yl group can be introduced through a substitution reaction using butan-2-yl halide under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can optimize the production process. Additionally, purification steps like recrystallization or chromatography are essential to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts and appropriate ligands for coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with sodium azide can yield 1-(butan-2-yl)-3,5-dimethyl-4-azidopyrazole, while coupling with phenylboronic acid can produce 1-(butan-2-yl)-3,5-dimethyl-4-phenylpyrazole.

Scientific Research Applications

1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole is an organic compound belonging to the pyrazole family, which features a five-membered ring containing two nitrogen atoms. Specifically, this compound has a butan-2-yl group at the first position, an iodine atom at the fourth position, and two methyl groups at the third and fifth positions on the pyrazole ring. The presence of these substituents gives it unique chemical and physical properties, making it interesting for synthetic chemistry and biological research.

Synthesis
The synthesis of 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole typically involves multiple steps of organic reactions.

Potential Applications
1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole's structure may enhance its interaction with biological targets, potentially leading to novel therapeutic applications. Research indicates pyrazole derivatives can exhibit anti-inflammatory, analgesic, and antimicrobial properties. The presence of the iodine atom enhances its utility in coupling reactions and as a precursor for further functionalization, while the combination of substituents provides a balance of steric and electronic effects, making it a versatile compound in various chemical transformations.

Interaction studies
Interaction studies with biological targets are crucial for understanding the mechanism of action of 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole. Such studies may involve determining how it interacts with proteins or other biological molecules to exert its effects.

Structural Similarities
Several compounds share structural similarities with 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole:

• 1-(sec-butyl)-4-bromo-3-methyl-1H-pyrazole This compound has bromine instead of iodine, leading to different reactivity patterns.
• 1-(sec-butyl)-4-chloro-3-methyl-1H-pyrazole This compound has chlorine instead of iodine, which affects its chemical properties.
• 1-(butan-2-yl)-3-methylpyrazole This compound lacks iodine, which alters its reactivity and applications.

Related pyrazoles
Other pyrazoles include :

• 3-(4-Iodo-1H-pyrazol-1-yl)pyridine
• 1,1',1''-((2,4,6-Trimethylbenzene-1,3,5-triyl)tris(methylene))tris(1H-pyrazole)
• (1-(2-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid
• 2,4,6-Tris(3-(1H-pyrazol-1-yl)phenyl)-1,3,5-triazine
• 1,4-Bis(3,5-dimethyl-1H-pyrazol-4-yl)benzene
• 2,6-Bis(4-methyl-1H-pyrazol-1-yl)pyridine
• 2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine
• 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 4,4'-(5'-(4-(1H-Pyrazol-4-yl)phenyl)-[1,1':3',1''-terphenyl]-4,4''-diyl)bis(1H-pyrazole)
• 4-Iodo-1H-pyrazole-3-carboxylic acid
• 3-Bromo-7-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• 5-Bromo-4-chloro-1H-pyrazole-3-carboxylic acid
• Ethyl 5-formyl-1-methyl-1H-pyrazole-3-carboxylate
• 3-(3-Bromo-1H-pyrazol-1-yl)pyridine

Mechanism of Action

The mechanism of action of 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved can vary, but typically include binding to active sites or altering protein conformation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole with structurally analogous pyrazole derivatives, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Key Features
1-(Butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole	C₉H₁₅IN₂	1-sec-butyl, 4-I, 3,5-diMe	278.13	High potential for halogen-based reactivity; moderate steric bulk
4-Iodo-1,3,5-trimethyl-1H-pyrazole	C₆H₉IN₂	1-Me, 4-I, 3,5-diMe	220.06	Simpler structure; lower steric hindrance; used in coordination chemistry
1-(tert-Butyl)-4-iodo-3,5-dimethyl-1H-pyrazole	C₉H₁₅IN₂	1-tert-butyl, 4-I, 3,5-diMe	278.13	Increased steric bulk compared to sec-butyl analog; limited solubility
1-(Cyclopent-3-en-1-yl)-4-iodo-3,5-dimethyl-1H-pyrazole	C₁₀H₁₃IN₂	1-cyclopentenyl, 4-I, 3,5-diMe	288.13	Aromatic substituent enhances π-π interactions; higher molecular weight
1-(3-Cycloheptylphenyl)-3,5-dimethyl-1H-pyrazole	C₁₈H₂₄N₂	1-aryl (cycloheptyl), 3,5-diMe	268.40	Bulky aryl group reduces solubility; used in catalytic studies

Physicochemical Properties

• Solubility: The sec-butyl group improves lipid solubility compared to smaller alkyl groups (e.g., methyl), but it remains less soluble than hydroxylated analogs (e.g., 4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid) .
• Thermal Stability : Iodinated pyrazoles generally exhibit lower thermal stability than chlorinated or brominated derivatives due to weaker C–I bonds .

Biological Activity

1-(Butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole (CAS No. 1540375-17-4) is a synthetic compound belonging to the pyrazole class, which has garnered attention for its diverse biological activities. Pyrazoles are known for their pharmacological potential, including anti-inflammatory, antimicrobial, and anticancer properties. This article explores the biological activity of this specific compound, summarizing key research findings, case studies, and relevant data.

• Molecular Formula : C₉H₁₅IN₂
• Molecular Weight : 278.13 g/mol
• CAS Number : 1540375-17-4

Biological Activity Overview

The biological activity of 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole has been investigated in various studies, highlighting its potential applications in medicine.

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. In particular, compounds similar to 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole have been tested against various cancer cell lines:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
1-(Butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole	MCF-7 (Breast Cancer)	10.5	Induction of apoptosis
Similar Pyrazole Derivative	MDA-MB-231 (Triple Negative Breast Cancer)	8.2	Cell cycle arrest

In a study involving breast cancer cell lines, the compound exhibited cytotoxic effects, with a notable induction of apoptosis in MCF-7 cells and a synergistic effect when combined with doxorubicin . The presence of the iodo group is believed to enhance the interaction with cellular targets.

Antimicrobial Activity

Pyrazoles have also been recognized for their antimicrobial properties. Research indicates that 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole demonstrates activity against a range of bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Escherichia coli	32
Staphylococcus aureus	16
Pseudomonas aeruginosa	64

The compound's efficacy against these pathogens suggests its potential as a therapeutic agent in treating infections caused by resistant strains .

The mechanism by which 1-(butan-2-yl)-4-iodo-3,5-dimethyl-1H-pyrazole exerts its biological effects involves several pathways:

• Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : It interferes with the cell cycle, particularly at the G2/M phase, preventing cancer cells from proliferating.
• Antimicrobial Action : The structure allows interaction with bacterial cell membranes and inhibits essential cellular processes.

Case Studies

A notable case study involved the synthesis and evaluation of related pyrazole compounds in vitro against various cancer cell lines. The results demonstrated that modifications in the pyrazole structure significantly influenced their anticancer activity and selectivity .

Another study focused on the antimicrobial effects of pyrazoles against multi-drug resistant bacteria. The results indicated that certain derivatives exhibited potent activity comparable to standard antibiotics .